1-(3-Isopropyl-5-methoxyphenyl)ethanone

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-(3-methoxy-5-propan-2-ylphenyl)ethanone
• InChI: InChI=1S/C12H16O2/c1-8(2)10-5-11(9(3)13)7-12(6-10)14-4/h5-8H,1-4H3
• InChI Key: GUSYAUIJXBRIRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1)OC)C(=O)C

Description

1-(3-Isopropyl-5-methoxyphenyl)ethanone is an acetophenone derivative characterized by a methoxy group at the 5-position and an isopropyl substituent at the 3-position of the aromatic ring. Its molecular formula is C₁₂H₁₆O₂, with a molecular weight of 192.26 g/mol. The compound’s structure combines electron-donating (methoxy) and sterically bulky (isopropyl) groups, influencing its reactivity, solubility, and physical properties.

Comparison with Similar Compounds

Methoxy-Substituted Analogs

• 1-(3-Methoxyphenyl)ethanone (CAS 34661-85-3): Lacks the isopropyl group, leading to reduced steric hindrance. This increases its reactivity in electrophilic substitution reactions compared to the target compound .
• 1-(5-Methoxy-2-hydroxyphenyl)ethanone (CAS 56504-43-9): The additional hydroxyl group enhances hydrogen bonding, raising its melting point (137–142°C) and aqueous solubility relative to the non-hydroxylated target compound .

Halogen-Substituted Analogs

• 1-(2-Chlorophenyl)ethanone (CAS 2142-68-9): The electron-withdrawing chlorine substituent at the 2-position decreases electron density on the ring, reducing stability in nucleophilic reactions compared to the methoxy-isopropyl derivative .
• 1-(3-Bromo-5-methoxyphenyl)ethanone (CAS 1073642-71-3): Bromine’s higher electronegativity and atomic weight increase molecular polarity, resulting in distinct chromatographic retention times (GC-FTIR data) and stricter safety protocols due to toxicity .

Steric and Functional Group Comparisons

Bulky Substituents

• 1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone (CAS 886497-11-6): The trifluoromethyl group introduces strong electron-withdrawing effects and steric bulk, contrasting with the electron-donating isopropyl group in the target compound. This difference impacts applications in drug design, where trifluoromethyl groups enhance metabolic stability .
• 1-(5-Ethyl-4-(3-fluorophenylmethoxy)phenyl)ethanone (C₁₇H₁₈O₃): The ethyl and fluorophenyl groups create a balance of hydrophobicity and polarity, differing from the isopropyl-methoxy combination in solubility profiles .

Hydroxyacetophenone Derivatives

• 1-(5-Amino-2,4-dihydroxyphenyl)ethanone (CAS 5528-13-2): The amino and hydroxyl groups enable chelation with metal ions, making this compound suitable for catalysis or coordination chemistry—a property absent in the target compound .
• 1-(2,4-Dihydroxy-5-(3-phenylpropyl)phenyl)ethanone (C₁₇H₁₈O₃): Multiple hydroxyl groups significantly increase acidity (pKa ~8–10) compared to the target compound’s neutral methoxy group, altering its behavior in basic environments .

Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
1-(3-Isopropyl-5-methoxyphenyl)ethanone	C₁₂H₁₆O₂	192.26	Not reported	3-Isopropyl, 5-methoxy
1-(2-Chlorophenyl)ethanone	C₈H₇ClO	154.60	20–25	2-Chloro
1-(5-Amino-2,4-dihydroxyphenyl)ethanone	C₈H₉NO₃	167.16	137–142	5-Amino, 2,4-dihydroxy
1-(3-Bromo-5-methoxyphenyl)ethanone	C₉H₉BrO₂	245.08	Not reported	3-Bromo, 5-methoxy

Research Findings and Trends

• Synthetic Methods: The target compound’s analogs are often synthesized via Friedel-Crafts acylation or reduction of nitro groups (e.g., 1-(5-Amino-2,4-dihydroxyphenyl)ethanone uses Raney catalyst reduction) .
• Analytical Techniques: GC-FTIR is effective in distinguishing methoxy- and halogen-substituted ethanones based on unique carbonyl stretching frequencies (1700–1750 cm⁻¹) .
• Safety Profiles : Brominated derivatives require stringent handling due to toxicity, whereas methoxy-isopropyl compounds are generally less hazardous .